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Introduction
o-Iodosobenzoate, and its protonated form o-iodosobenzoic acid (IBA), are hypervalent

iodine(III) compounds that have garnered significant interest in synthetic and medicinal

chemistry. As non-metallic, recyclable oxidizing agents, they offer a greener alternative to many

heavy metal-based oxidants.[1] Their reactivity is centered on the electrophilic iodine(III) atom,

which can participate in a variety of oxidative transformations. A key structural feature is the

intramolecular coordination of the ortho-carboxylate group to the iodine atom, which modulates

its stability and reactivity compared to its meta and para isomers.[2] This guide provides a

comprehensive overview of the physical and chemical properties, synthesis, and applications

of o-iodosobenzoate.

Physical and Chemical Properties
o-Iodosobenzoic acid typically exists as a white to off-white powder. Unlike its linear analogue,

iodosylbenzene, which is a polymeric solid, the structure of o-iodosobenzoic acid is

characterized by a cyclic benziodoxolone system, specifically 1-hydroxy-1,2-benziodoxol-3-

one, due to the intramolecular coordination.[2] This cyclic tautomer is in equilibrium with the

open-chain form.[2]
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of o-iodosobenzoic

acid.

Property Value Source(s)

Molecular Formula C₇H₅IO₃ [3]

Molecular Weight 264.02 g/mol [3][4]

Appearance White to off-white powder [3]

Melting Point 230 °C (decomposes)

Canonical SMILES C1=CC=C(C(=C1)C(=O)O)I=O [3][4]

InChI Key
IFPHDUVGLXEIOQ-

UHFFFAOYSA-N
[3][5]

CAS Number 304-91-6 [3]

Solubility

Low solubility in most common

solvents. Almost insoluble in

ethanol.[2]

[2][6]

Synthesis and Experimental Protocols
The synthesis of o-iodosobenzoic acid (IBA) is most commonly achieved through the oxidation

of o-iodobenzoic acid (2-IB). A significant challenge in its synthesis is the potential for over-

oxidation to the pentavalent iodine compound, o-iodoxybenzoic acid (IBX), which can be

hazardous.[1][7] Modern protocols have been optimized to prevent this contamination.[1][7]

Diagram of Synthetic Workflow
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Synthesis of o-Iodosobenzoic Acid (IBA)
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Caption: Workflow for the synthesis of o-Iodosobenzoic Acid (IBA).
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Detailed Experimental Protocol: Synthesis of IBA from 2-
IB using Oxone®
This protocol is adapted from a practical and mild synthesis method designed to avoid

contamination with IBX.[1][7]

Materials:

2-Iodobenzoic acid (2-IB)

Oxone® (potassium peroxymonosulfate)

Acetonitrile (MeCN)

Deionized Water (H₂O)

Acetone

Procedure:

In a round-bottom flask, dissolve 1.0 mmol of 2-iodobenzoic acid (2-IB) in 5 mL of acetonitrile

(MeCN).

To this solution, add 1.2 mmol of Oxone® (738 mg).

Add 5 mL of deionized water to the mixture.

Stir the resulting mixture vigorously at room temperature. The reaction time may vary

depending on the specific substrate but is typically monitored until completion (e.g., by TLC).

Upon completion of the reaction, the white product precipitate is collected by filtration under

reduced pressure.

The collected solid residue is washed sequentially with water and then with acetone to

remove any unreacted starting material and byproducts.

The resulting white powder, pure o-iodosobenzoic acid (IBA), is then dried.
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Safety Note: While this method is designed to be safer, appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Handle all chemicals in a well-ventilated fume hood.

Chemical Reactivity and Applications
o-Iodosobenzoate is a versatile oxidizing agent and catalyst in organic synthesis. Its reactivity

stems from the ability of the hypervalent iodine to act as an oxo-transfer agent.[6] It is often

used in reactions where mild and selective oxidation is required.

Key Chemical Reactions
Oxidation of Alcohols: IBA can be used, sometimes catalytically with a co-oxidant like

Oxone®, for the selective oxidation of primary and secondary alcohols to aldehydes and

ketones, respectively.[8]

C-H Bond Oxidation: It serves as a catalyst for the selective oxidation of active C-H bonds,

such as benzylic positions, to the corresponding carbonyl compounds.[8]

Hydrolysis Catalyst: The o-iodosobenzoate anion has been shown to be a highly efficient

nucleophilic catalyst for the hydrolysis of esters, outperforming other common catalysts like

imidazole.[9] This catalytic activity is attributed to a combination of steric and solvation

effects, as well as an enhancement of nucleophilicity by the alpha effect.[9]

Diagram of Catalytic Role in Ester Hydrolysis
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Nucleophilic Catalysis by o-Iodosobenzoate
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Caption: Catalytic cycle of ester hydrolysis mediated by o-iodosobenzoate.

Role in Biochemistry and Drug Development
While not a therapeutic agent itself, o-iodosobenzoate's specific chemical reactivity has made

it a valuable tool in biochemical research, particularly in proteomics and enzymology.

Protein Cleavage for Sequencing
o-Iodosobenzoic acid is known to selectively cleave peptide bonds at the C-terminal side of

tryptophan residues.[10] This reaction proceeds via a two-step oxidation of the indole side

chain, followed by the formation of an iminospirolactone which is then hydrolyzed, resulting in

peptide bond scission.[10] Some studies have shown that it can also cleave at tyrosine

residues, although this is sometimes attributed to contamination with the over-oxidized o-

iodoxybenzoic acid (IBX).[10][11] This specific cleavage is useful for protein fragmentation prior

to sequencing.

Enzyme Inhibition
o-Iodosobenzoic acid has been identified as an inhibitor of certain enzymes. For example, it

acts as an inhibitor of diaminopropionate ammonia-lyase (EC 4.3.1.15).[3] Its mechanism of
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inhibition often involves the oxidation of critical cysteine residues within the enzyme's active

site. This has been demonstrated with type I adenylyl cyclase, where oxidation of cysteine

residues by o-iodosobenzoate reversibly inhibits its stimulation by calcium and calmodulin.

Diagram of Tryptophan-Specific Peptide Bond Cleavage

Mechanism of Peptide Cleavage at Tryptophan
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Caption: Logical workflow for protein cleavage at tryptophan residues.
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Safety and Handling
o-Iodosobenzoic acid is considered a hazardous substance.[12] It is irritating to the eyes,

respiratory system, and skin.[12] The material may cause a sensitization reaction in some

individuals upon skin contact.[12]

Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. Avoid breathing dust.[12]

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents. A storage temperature of -20°C is recommended.

Spills: For minor spills, clean up immediately while wearing appropriate PPE. For major

spills, evacuate the area and alert emergency responders.[12]

Conclusion
o-Iodosobenzoate is a powerful and versatile hypervalent iodine reagent with a well-defined

set of physical and chemical properties. Its utility as a selective oxidizing agent and a

specialized biochemical tool for protein cleavage underscores its importance in modern

chemical and biological research. The development of safer and more efficient synthetic

protocols has made it more accessible for a wide range of applications, from organic synthesis

to proteomics. A thorough understanding of its reactivity, combined with strict adherence to

safety protocols, is essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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